N-(3-(dimethylamino)propyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride
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Description
N-(3-(dimethylamino)propyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride is a useful research compound. Its molecular formula is C20H30ClN3O2S and its molecular weight is 411.99. The purity is usually 95%.
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Scientific Research Applications
Novel Heterocyclic Compound Synthesis
This compound serves as a precursor for synthesizing various heterocyclic compounds with potential applications in medicinal chemistry. For instance, it can be involved in the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines. These compounds have shown to possess anti-inflammatory and analgesic properties, indicating potential use in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Central Nervous System (CNS) Agent Development
Derivatives of this compound have been explored for their potential as central nervous system agents. Specifically, the synthesis and evaluation of cis- and trans-4-amino-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives revealed significant activity against tetrabenazine-induced ptosis, a model for depression, suggesting their potential in antidepressant drug development (Martin et al., 1981).
Antimicrobial Activity
Several studies have indicated that compounds synthesized from N-(3-(dimethylamino)propyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride exhibit antimicrobial properties. This includes activity against various bacteria, showcasing the compound's utility in developing new antimicrobial agents for combating resistant bacterial strains (Badne, Swamy, Bhosale, & Kuberkar, 2011).
Antidepressant Discovery
Research into 3-ethoxyquinoxalin-2-carboxamides derived from this compound as 5-HT3 receptor antagonists has identified several derivatives with promising antidepressant-like activity. This highlights the compound's role in discovering new antidepressants, particularly for its efficacy in forced swim tests, a predictive model of depression (Mahesh, Devadoss, Pandey, & Bhatt, 2011).
Antimicrobial and Anticancer Potentials
A novel series of 4-thiazolidinone derivatives synthesized from this compound has been evaluated for in vitro antimicrobial and anticancer potentials. The findings demonstrate its application in developing compounds with dual bioactivities, essential for multidisciplinary drug discovery projects (Deep, Kumar, Narasimhan, Lim, Ramasamy, Mishra, & Mani, 2016).
Properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)cyclohexanecarboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O2S.ClH/c1-22(2)12-7-13-23(19(24)15-8-5-4-6-9-15)20-21-17-14-16(25-3)10-11-18(17)26-20;/h10-11,14-15H,4-9,12-13H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTSGBQRFJPWANH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C1=NC2=C(S1)C=CC(=C2)OC)C(=O)C3CCCCC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.